Cas no 62071-14-1 (2-Thiophenecarboxylic acid, 5-(octadecyloxy)-)

2-Thiophenecarboxylic acid, 5-(octadecyloxy)- structure
62071-14-1 structure
Product Name:2-Thiophenecarboxylic acid, 5-(octadecyloxy)-
CAS No:62071-14-1
MF:C23H40O3S
MW:396.626906394959
CID:459113
PubChem ID:21441828
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 5-(octadecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 5-(octadecyloxy)-
    • 5-octadecoxythiophene-2-carboxylic acid
    • 5-Octadecyloxy-2-thiophenecarboxylic acid
    • 5-(OCTADECYLOXY)THIOPHENE-2-CARBOXYLIC ACID
    • 62071-14-1
    • DTXSID20613959
    • SCHEMBL11713932
    • CXXVSEMZXWJOIB-UHFFFAOYSA-N
    • Inchi: 1S/C23H40O3S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-26-22-19-18-21(27-22)23(24)25/h18-19H,2-17,20H2,1H3,(H,24,25)
    • InChI Key: CXXVSEMZXWJOIB-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)O)=CC=C1OCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 396.27
  • Monoisotopic Mass: 396.26981631g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 19
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.6
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • PSA: 46.53
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.